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Compound of Interest

Compound Name: 3-Bromo-1,1-dimethylcyclobutane

CAS No.: 4237-75-6

Cat. No.: B1285389

Get Quote

Abstract
3-Bromo-1,1-dimethylcyclobutane is a halogenated carbocycle that serves as a valuable

building block in synthetic and medicinal chemistry. The rigid, three-dimensional structure of the

dimethylcyclobutane core offers a unique scaffold for drug discovery, enabling chemists to

explore chemical space that is inaccessible with more traditional, planar moieties. The bromine

atom provides a versatile chemical handle for a variety of coupling and substitution reactions,

making it an ideal intermediate for the synthesis of complex molecular architectures. This guide

provides a comprehensive overview of 3-Bromo-1,1-dimethylcyclobutane, including its

chemical identifiers, physicochemical properties, a detailed synthesis protocol with mechanistic

considerations, its applications in drug development, and essential safety and handling

information for researchers.

Chemical Identity and Core Properties
Accurate identification is the foundation of all chemical research. 3-Bromo-1,1-
dimethylcyclobutane is registered under CAS Number 4237-75-6.[1][2] Its key identifiers and

physicochemical properties are summarized below.
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Table 1: Chemical Identifiers
Identifier Value Source

CAS Number 4237-75-6 PubChem[1], Sigma-Aldrich[2]

IUPAC Name
3-bromo-1,1-

dimethylcyclobutane
PubChem[1]

Molecular Formula C₆H₁₁Br PubChem[1]

Molecular Weight 163.06 g/mol PubChem[1], Sigma-Aldrich[2]

InChI Key
YBYISQCMNIWGQJ-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CC1(CC(C1)Br)C PubChem[1]

EC Number 816-911-9 PubChem[1]

Table 2: Physicochemical Properties
Property Value Notes

Physical Form Liquid Sigma-Aldrich[2]

Purity ≥95%
Commercially available

purity[2]

Monoisotopic Mass 162.00441 Da Computed by PubChem[1]

XLogP3 2.7 A measure of lipophilicity[1]

Synthesis and Mechanistic Rationale
The synthesis of 3-Bromo-1,1-dimethylcyclobutane typically involves the bromination of 1,1-

dimethylcyclobutane. A common and effective method is radical substitution using a

brominating agent such as N-Bromosuccinimide (NBS) in the presence of a radical initiator.

Expertise in Action: Why Radical Bromination?
The choice of radical bromination is a deliberate one, grounded in reaction kinetics and

selectivity. The cyclobutane ring, while strained, is relatively unreactive towards ionic reagents.
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However, the tertiary C-H bonds are susceptible to radical abstraction. NBS is the preferred

source of bromine for allylic and benzylic bromination, and it is also highly effective for aliphatic

systems under the right conditions. Its key advantage is that it maintains a low, steady

concentration of molecular bromine (Br₂) in the reaction mixture, which is generated in situ.

This minimizes side reactions that can occur with high concentrations of Br₂. A radical initiator,

such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is required to kickstart the chain

reaction by generating the initial bromine radical.

Detailed Experimental Protocol: Synthesis of 3-Bromo-
1,1-dimethylcyclobutane

Reaction Setup: To a dry, round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and nitrogen inlet, add 1,1-dimethylcyclobutane (1.0 eq) and a suitable solvent

such as carbon tetrachloride (CCl₄) or cyclohexane.

Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 eq) to the flask. The slight excess of

NBS ensures complete consumption of the starting material.

Initiation: Add a catalytic amount of a radical initiator, such as AIBN (0.02 eq).

Reaction Execution: Heat the mixture to reflux (approximately 77°C for CCl₄) and irradiate

with a UV lamp or a standard incandescent light bulb to promote radical initiation. Monitor

the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

The reaction is typically complete within 2-4 hours. A key visual cue is the consumption of

the denser NBS, which sinks to the bottom, and the formation of succinimide, which is less

dense and will float.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the

succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to

quench any remaining bromine, followed by a brine wash.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent in vacuo. The crude product can then be purified by fractional

distillation under reduced pressure to yield pure 3-Bromo-1,1-dimethylcyclobutane as a

liquid.
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Visualizing the Workflow

1. Reaction Setup

2. Reaction

3. Work-up & Purification

Combine 1,1-dimethylcyclobutane,
NBS, and AIBN in CCl₄

in a flask with a condenser.

Heat to reflux and irradiate
with light to initiate and

propagate the radical reaction.

Cool and filter to
remove succinimide.

Wash filtrate with Na₂S₂O₃

and brine.

Dry, concentrate, and purify
by vacuum distillation.

Pure 3-Bromo-1,1-dimethylcyclobutane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-1,1-dimethylcyclobutane.

Applications in Drug Discovery and Development
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The cyclobutane motif is increasingly recognized as a valuable scaffold in medicinal chemistry.

[3][4] Its rigid, puckered conformation provides a three-dimensional architecture that can

improve a drug candidate's potency, selectivity, and pharmacokinetic profile.[3][5]

Authoritative Grounding: The value of the cyclobutane ring stems from its ability to act as a

"conformational lock," reducing the entropic penalty upon binding to a biological target.[5] This

can lead to enhanced binding affinity. Furthermore, replacing more metabolically labile groups

(like a gem-dimethyl group or a larger cycloalkane) with a cyclobutane can improve metabolic

stability, a critical parameter in drug design.[4][5] 3-Bromo-1,1-dimethylcyclobutane is an

excellent starting point for introducing this valuable moiety. The bromine atom serves as a key

functional group for derivatization, allowing for the attachment of other pharmacophoric

elements through reactions like Suzuki, Stille, or Buchwald-Hartwig cross-couplings, or through

nucleophilic substitution.

Examples of Cyclobutane-Containing Drugs:

Carboplatin: A platinum-based chemotherapy agent where a cyclobutane-1,1-dicarboxylate

ligand reduces the nephrotoxicity seen with its predecessor, cisplatin.[3][5]

Boceprevir: An HCV protease inhibitor where the cyclobutane group in the P1 region

enhances potency compared to cyclopropyl or cyclopentyl analogues.[3]

Ivosidenib: A first-in-class IDH1 inhibitor where the replacement of a cyclohexane with a

difluorocyclobutane moiety was a key step in achieving metabolic stability.[3][5]

Safety, Handling, and Storage
As a halogenated organic compound, 3-Bromo-1,1-dimethylcyclobutane must be handled

with appropriate care.

Table 3: GHS Hazard Information
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Hazard Code Description Precautionary Action

H226 Flammable liquid and vapor
Keep away from heat, sparks,

and open flames.[1][6]

H315 Causes skin irritation

Wear protective gloves and

clothing. Wash skin thoroughly

after handling.[1][6]

H319 Causes serious eye irritation
Wear eye and face protection.

[1][7]

H335 May cause respiratory irritation

Use only outdoors or in a well-

ventilated area. Avoid

breathing vapors.[1][7]

Handling Protocol (Self-Validating System):

Engineering Controls: Always handle this compound within a certified laboratory chemical

fume hood to prevent inhalation of vapors.[8]

Personal Protective Equipment (PPE): Wear nitrile gloves, a flame-retardant lab coat, and

chemical safety goggles conforming to EN166 or NIOSH standards.

Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and

place in a suitable, closed container for disposal. Do not let the product enter drains.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place away from

strong oxidizing agents and sources of ignition.[6][8]

Conclusion
3-Bromo-1,1-dimethylcyclobutane is more than just a simple alkyl halide; it is an enabling

tool for the modern medicinal chemist. Its defined three-dimensional structure and versatile

chemical handle provide a reliable entry point for synthesizing novel compounds with improved

pharmacological properties. By understanding its synthesis, properties, and safe handling,

researchers can effectively leverage this building block to advance the frontiers of drug

discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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